Cas no 2306248-81-5 ((3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride)

• Product Name: (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride
• CAS No: 2306248-81-5
• MF: C₆H₁₃ClFNO
• MW: 169.62492442131
• MDL: MFCD31744420
• CID: 5107460
• PubChem ID: 155904617
• Update Time: 2026-03-03

(3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride
• PS-20771
• MFCD31744420
• (3R,4R)-3-Fluoro-4-methoxypiperidine HCl
• E83516
• trans-3-Fluoro-4-methoxypiperidine hydrochloride
• E80157
• (3R,4R)-3-fluoro-4-methoxypiperidine;hydrochloride
• 1147110-71-1
• 2306248-81-5

• MDL： MFCD31744420
• Inchi： 1S/C6H12FNO.ClH/c1-9-6-2-3-8-4-5(6)7;/h5-6,8H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key： RXBHOPYLIYPIMX-KGZKBUQUSA-N
• SMILES： O([C@@H]1CCNC[C@H]1F)C.Cl

Computed Properties

• Exact Mass: 169.0669699g/mol
• Monoisotopic Mass: 169.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride

Introduction to (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride (CAS No. 2306248-81-5)

(3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride, identified by its CAS number 2306248-81-5, is a significant compound in the field of pharmaceutical chemistry. This piperidine derivative features a unique stereochemical configuration and functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a fluoro substituent and a methoxy group on the piperidine ring imparts distinct electronic and steric properties, which are crucial for its applications in drug discovery and development.

The compound's stereochemistry, specifically the (3R,4R) configuration, is critical for its biological activity. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to mimic natural amino acid structures, thereby facilitating interactions with biological targets such as enzymes and receptors. The fluoro group, in particular, is known to enhance metabolic stability and binding affinity, making it a preferred moiety in many drug candidates.

In recent years, there has been a growing interest in the development of novel piperidine-based drugs for treating various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride has emerged as a key building block in the synthesis of these compounds. Its structural features allow for modifications at multiple positions, enabling the creation of a diverse array of derivatives with tailored pharmacological properties.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride into kinase inhibitor scaffolds, researchers can design molecules that selectively target specific kinases, thereby minimizing side effects and improving therapeutic efficacy.

Recent studies have highlighted the importance of fluorine-containing piperidine derivatives in the development of antiviral drugs. The fluoro group's ability to increase lipophilicity and metabolic stability has been leveraged to create potent inhibitors of viral proteases and polymerases. For instance, derivatives of (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride have shown promising activity against HIV and hepatitis C viruses. These findings underscore the compound's potential as a pharmacophore in antiviral therapy.

The methoxy group in (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride also contributes to its versatility as a synthetic intermediate. Methoxy-substituted piperidines are frequently used in medicinal chemistry due to their ability to participate in various chemical reactions, such as nucleophilic substitution and ether formation. This reactivity allows for the facile introduction of additional functional groups, enabling the construction of complex molecular architectures.

In addition to its applications in small molecule drug discovery, (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride has found utility in the development of peptide mimetics. Peptides are short chains of amino acids that play crucial roles in biological signaling. However, their use as therapeutics is often limited by issues such as poor bioavailability and rapid degradation. By designing peptide mimetics based on piperidine derivatives like this compound, researchers can overcome these limitations while maintaining or even enhancing biological activity.

The synthetic pathways for (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride have been optimized to ensure high yield and purity. Key steps include asymmetric hydrogenation to establish the desired stereochemistry followed by functional group transformations to introduce the fluoro and methoxy substituents. These synthetic strategies have been refined over time through iterative experimentation and computational modeling.

The safety profile of (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride has been thoroughly evaluated through preclinical studies. The compound has demonstrated acceptable solubility and stability under various conditions, making it suitable for formulation into pharmaceutical products. Additionally, preliminary toxicity studies have shown that it exhibits low systemic toxicity at relevant doses.

Looking ahead, the future prospects for (3R,4R)-3-fluoro-4-methoxypiperidine hydrochloride are promising. Ongoing research aims to explore its potential in new therapeutic areas and to develop novel synthetic methodologies that further enhance its utility as an intermediate. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications that will benefit patients worldwide.